Zinc finger MYND domain-containing protein 15 isoform 1 (138-147)

• sequence: KVEPEEDREL
• source: Homo sapiens (human)
• Synonym: Zinc finger MYND domain-containing protein 15 isoform 1 (138-147)

Description

Zinc finger MYND domain-containing protein 15

Scientific Research Applications

Zinc-Binding Domains and Protein Interactions

Zinc finger MYND domain-containing proteins are characterized by their zinc-binding domains, which do not bind DNA but mediate interactions with other proteins. Specifically, MYND domains are found in proteins with ubiquitin ligase and/or histone methyltransferase activity, contributing to gene expression regulation, cell adhesion, motility, and signal transduction (Matthews et al., 2009).

Role in Protein-Protein Interactions

The MYND-type zinc finger protein plays a crucial role in protein-protein interactions. A study on Clonorchis sinensis (a parasitic worm) showed the MYND-ZF's involvement in the organism's life cycle, which could contribute to developing diagnostic methods for parasitic infections (Wang et al., 2010).

Structural Analysis

The MYND domain displays a unique zinc binding fold, distinct from other zinc finger domains. It forms two sequential zinc binding sites, indicating a novel member of the treble-clef family of zinc binding domains. This unique structure is crucial for understanding the domain's role in transcriptional regulation (Spadaccini et al., 2006).

DNA Binding Properties

Although MYND domains typically do not bind DNA, other zinc finger proteins like MZF1 demonstrate the ability to bind DNA through their zinc finger domains, influencing transcriptional regulation of hematopoiesis (Morris et al., 1994).

Influence on Gene Expression

Zinc finger MYND domain-containing proteins can influence gene expression through interactions with other molecular pathways. For instance, the MYND domain of Hypoxia-Inducible Factor-1α-Prolyl-Hydroxylase 2 (PHD2) has been shown to inhibit the enzyme's catalytic activity, affecting cellular responses to hypoxia (Choi et al., 2005).

Therapeutic and Biomedical Applications

Zinc finger proteins, including those with MYND domains, are being explored for their potential in gene regulation and genome engineering. This includes the development of transcription factors and nucleases for biomedical research and therapeutic applications (Jamieson et al., 2003), (Kim & Kini, 2017).